molecular formula C6H10O4 B093152 2-Methylglutaric acid CAS No. 18069-17-5

2-Methylglutaric acid

Cat. No. B093152
CAS RN: 18069-17-5
M. Wt: 146.14 g/mol
InChI Key: AQYCMVICBNBXNA-UHFFFAOYSA-N
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Description

2-Methylglutaric acid is an alpha, omega-dicarboxylic acid that is glutaric acid substituted at position 2 by a methyl group . It is a mammalian metabolite and is functionally related to glutaric acid . It is also found in Vitis vinifera and is a metabolite produced by Saccharomyces cerevisiae .


Synthesis Analysis

2-Methylglutaric acid can be synthesized by the oxidation of 3-Methyl-1,2-cyclopentanedione on Anodically Generated Ce (IV) . It is also available for purchase for synthesis purposes .


Molecular Structure Analysis

The molecular formula of 2-Methylglutaric acid is C6H10O4 . It has a molar mass of 146.14 g/mol . The IUPAC name for this compound is 2-methylpentanedioic acid .


Physical And Chemical Properties Analysis

2-Methylglutaric acid has a density of 1.2±0.1 g/cm3 . Its boiling point is 332.7±0.0 °C at 760 mmHg . The compound has a vapor pressure of 0.0±1.5 mmHg at 25°C . The enthalpy of vaporization is 63.3±6.0 kJ/mol . The flash point is 148.8±16.3 °C .

Scientific Research Applications

Pharmaceutical Intermediates

2-Methylglutaric acid is used as primary and secondary intermediates in pharmaceutical research . It plays a crucial role in the synthesis of various pharmaceutical compounds.

Chemical Research

In addition to its pharmaceutical applications, 2-Methylglutaric acid is also used in general chemical research . Its unique structure and properties make it a valuable compound in the development of new chemical reactions and processes.

Organic Synthesis

2-Methylglutaric acid is often used in organic synthesis due to its reactivity and versatility . It can participate in a variety of reactions, making it a useful tool in the synthesis of complex organic molecules.

Biochemical Studies

2-Methylglutaric acid can be used in biochemical studies as a model compound . Its simple structure and well-understood reactivity make it an ideal candidate for studying biochemical processes at a molecular level.

Material Science

In material science, 2-Methylglutaric acid can be used in the development of new materials . Its ability to form crystals makes it useful in the study of crystallography and materials with unique optical, electronic, and mechanical properties.

Environmental Science

2-Methylglutaric acid can also be used in environmental science research . It can serve as a tracer or marker in environmental samples, helping scientists track the movement and transformation of organic matter in the environment.

Safety and Hazards

2-Methylglutaric acid is considered hazardous. It is harmful if swallowed and causes severe skin burns and eye damage . It may also cause respiratory irritation . Safety measures include avoiding dust formation, avoiding breathing mist, gas or vapors, and using personal protective equipment .

Mechanism of Action

Target of Action

2-Methylglutaric acid, also known as alpha-methylglutarate or 2-methylpentanedioate, belongs to the class of organic compounds known as methyl-branched fatty acids . The primary target of 2-Methylglutaric acid is 3-hydroxy-3-methylglutaryl-coenzyme A reductase , a key enzyme in the biosynthesis of cholesterol.

Mode of Action

2-Methylglutaric acid acts by interfering with the enzymatic steps involved in the conversion of acetate to hydroxymethylglutaryl coenzyme A . It also inhibits the activity of 3-hydroxy-3-methylglutaryl-coenzyme A reductase , which is the rate-limiting enzyme in the biosynthesis of cholesterol. This inhibition leads to a decrease in cholesterol production.

Biochemical Pathways

The biochemical pathway affected by 2-Methylglutaric acid is the cholesterol biosynthesis pathway . By inhibiting the activity of 3-hydroxy-3-methylglutaryl-coenzyme A reductase, 2-Methylglutaric acid disrupts the conversion of HMG-CoA to mevalonate, a critical step in the cholesterol biosynthesis pathway. This disruption leads to a decrease in the production of cholesterol.

Result of Action

The primary result of 2-Methylglutaric acid’s action is a decrease in cholesterol production . By inhibiting the activity of 3-hydroxy-3-methylglutaryl-coenzyme A reductase, 2-Methylglutaric acid reduces the amount of cholesterol synthesized in the body.

properties

IUPAC Name

2-methylpentanedioic acid
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C6H10O4/c1-4(6(9)10)2-3-5(7)8/h4H,2-3H2,1H3,(H,7,8)(H,9,10)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

AQYCMVICBNBXNA-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(CCC(=O)O)C(=O)O
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C6H10O4
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID4021632
Record name 2-Methylpentanedioic acid
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Molecular Weight

146.14 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Physical Description

Solid
Record name 2-Methylglutaric acid
Source Human Metabolome Database (HMDB)
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Solubility

908 mg/mL
Record name 2-Methylglutaric acid
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Product Name

2-Methylglutaric acid

CAS RN

617-62-9, 18069-17-5
Record name 2-Methylglutaric acid
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Record name 2-Methyleneglutaric acid
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Record name 2-METHYLGLUTARIC ACID
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Record name 2-METHYLGLUTARIC ACID, (±)-
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Record name 2-Methylglutaric acid
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Explanation HMDB is offered to the public as a freely available resource. Use and re-distribution of the data, in whole or in part, for commercial purposes requires explicit permission of the authors and explicit acknowledgment of the source material (HMDB) and the original publication (see the HMDB citing page). We ask that users who download significant portions of the database cite the HMDB paper in any resulting publications.

Synthesis routes and methods

Procedure details

The cleavage in stage (c) is advantageously carried out in the presence of molecular oxygen or a gas which contains molecular oxygen and an inert gas, such as nitrogen, carbon dioxide, argon or steam. A molar ratio of formylvaleric esters to molecular oxygen of from 1:0.05 to 1:3, in particular from 1:0.2 to 1:1.5, e.g., from 1:0.25 to 1:1.25, is advantageously used. This increases the catalyst life and in particular the yield of pentenoic esters. The presence of molecular oxygen was not indicated since methyl 5-formylvalerate is oxidized to monomethyl adipate in a yield of 96% by molecular oxygen at as low as 50° C., as disclosed in European Patent 131,860, and it was therefore to be expected that 4- and 3-formylvaleric esters would be oxidized in a similar manner to give 2-methylglutaric acid and 3-ethylsuccinic esters.
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molecular oxygen
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4- and 3-formylvaleric esters
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molecular oxygen
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molecular oxygen
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formylvaleric esters
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molecular oxygen
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pentenoic esters
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molecular oxygen
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Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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2-Methylglutaric acid
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